Cas no 1803785-63-8 (Ethyl 5-cyano-2-mercapto-4-(trifluoromethyl)benzoate)

• Product Name: Ethyl 5-cyano-2-mercapto-4-(trifluoromethyl)benzoate
• CAS No: 1803785-63-8
• MF: C₁₁H₈F₃NO₂S
• MW: 275.246932029724
• CID: 4955351
• Update Time: 2025-05-26

Ethyl 5-cyano-2-mercapto-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-mercapto-4-(trifluoromethyl)benzoate

• Inchi： 1S/C11H8F3NO2S/c1-2-17-10(16)7-3-6(5-15)8(4-9(7)18)11(12,13)14/h3-4,18H,2H2,1H3
• InChI Key： RYMKGRVEDCPBAH-UHFFFAOYSA-N
• SMILES： SC1=CC(C(F)(F)F)=C(C#N)C=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 2.9
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 5-cyano-2-mercapto-4-(trifluoromethyl)benzoate

Ethyl 5-cyano-2-mercapto-4-(trifluoromethyl)benzoate: A Comprehensive Overview

Ethyl 5-cyano-2-mercapto-4-(trifluoromethyl)benzoate, also known by its CAS number 1803785-63-8, is a highly specialized organic compound with a unique structure and versatile applications. This compound has garnered significant attention in recent years due to its potential in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure is characterized by a benzoate backbone with substituents that confer distinct chemical properties. The cyano group at the 5-position, the mercapto group at the 2-position, and the trifluoromethyl group at the 4-position make this compound highly functional and reactive.

Recent studies have highlighted the importance of Ethyl 5-cyano-2-mercapto-4-(trifluoromethyl)benzoate in drug design. Its ability to act as a precursor for bioactive molecules has been extensively explored. Researchers have demonstrated that the compound can be used to synthesize compounds with anti-inflammatory and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammation pathways.

The synthesis of Ethyl 5-cyano-2-mercapto-4-(trifluoromethyl)benzoate involves a multi-step process that requires precise control over reaction conditions. The starting material is typically a substituted benzoic acid, which undergoes esterification to form the ethyl ester. Subsequent steps involve introducing the cyano and trifluoromethyl groups through nucleophilic substitution or electrophilic aromatic substitution reactions. The presence of the mercapto group introduces challenges during synthesis, as it can act as both a nucleophile and a reducing agent under certain conditions.

One of the most promising applications of this compound lies in its use as an intermediate in the production of advanced materials. For example, its ability to form stable metal complexes has been leveraged in the development of novel catalysts for organic synthesis. A recent study published in Nature Communications demonstrated that complexes derived from Ethyl 5-cyano-2-mercapto-4-(trifluoromethyl)benzoate exhibit exceptional catalytic activity in cross-coupling reactions, which are critical in the synthesis of complex organic molecules.

In addition to its role in materials science, this compound has also found applications in agrochemicals. Its ability to act as a precursor for fungicides and insecticides has been explored by several research groups. A study conducted by researchers at the University of California revealed that derivatives of Ethyl 5-cyano-2-mercapto-4-(trifluoromethyl)benzoate exhibit potent activity against plant pathogens, making them promising candidates for agricultural pest control.

The unique combination of functional groups in Ethyl 5-cyano-2-mercapto-4-(trifluoromethyl)benzoate makes it an attractive candidate for further research and development. Its potential applications span across multiple industries, and ongoing studies continue to uncover new uses for this versatile compound. As technology advances and new synthetic methods emerge, it is likely that Ethyl 5-cyano-2-mersapto... will play an even more significant role in shaping future innovations.